Cas no 2493-84-7 (4-N-Octyloxybenzoic Acid)

• Product Name: 4-N-Octyloxybenzoic Acid
• CAS No: 2493-84-7
• MF: C₁₅H₂₂O₃
• MW: 250.333384990692
• MDL: MFCD00013993
• CID: 84359
• PubChem ID: 87574123
• Update Time: 2025-04-18

4-N-Octyloxybenzoic Acid Chemical and Physical Properties

Names and Identifiers

• 4-(Octyloxy)benzoic acid
• 4-n-Octyloxybenzoic Acid
• 4-octoxybenzoic acid
• Benzoic acid, 4-(octyloxy)-
• p-(Octyloxy)benzoic Acid
• 4-Octyloxybenzoic acid
• Benzoic acid,4-(octyloxy)
• P-N-OCTYLOXYBENZOIC ACID
• p-Octoxybenzoic acid
• p-Octyloxybenzoic acid
• 4-(octyloxy)-benzoic acid
• p-(n-Octyloxy)benzoic acid
• Benzoic acid, p-(octyloxy)-
• 04GD4OJ7FU
• MLS002454443
• IALWCYFULVHLEC-UHFFFAOYSA-N
• SMR001372025
• 4-n-OctyloxybenzoicAcid
• PubChem2683
• p-octyloxy benzoic acid
• 4-n-octoxybenzoic acid
• OCTYLOXYBENZOIC ACID, 4-
• OOBA
• cid_17231
• BDBM74417
• NCGC00258458-01
• NCGC00091132-02
• 4-octyloxy benzoic acid
• CCRIS 4690
• NSC 142138
• 4-(octyloxy)benzoic acid (en)
• CHEMBL1328156
• Q27889401
• 4-(Octyloxy)benzoicacid
• NSC142138
• CHEBI:170073
• AS-59104
• UNII-04GD4OJ7FU
• D91803
• DTXCID905807
• NS00027771
• NSC-142138
• AKOS004908118
• SCHEMBL503567
• Tox21_200904
• P-(N-OCTOXY)BENZOIC ACID
• 2493-84-7
• 4-Octyloxy-benzoic acid
• O0117
• NCGC00091132-01
• 4-(Octyloxy)benzoic acid, 98%
• CS-0147091
• A817563
• DTXSID1025807
• MFCD00013993
• FT-0634326
• CAS-2493-84-7
• BBL102166
• 4-(n-octyloxy)benzoic acid
• STL555965
• 4-N-Octyloxybenzoic Acid

• MDL： MFCD00013993
• Inchi： 1S/C15H22O3/c1-2-3-4-5-6-7-12-18-14-10-8-13(9-11-14)15(16)17/h8-11H,2-7,12H2,1H3,(H,16,17)
• InChI Key： IALWCYFULVHLEC-UHFFFAOYSA-N
• SMILES： O(C1C=CC(C(=O)O)=CC=1)CCCCCCCC

Computed Properties

• Exact Mass: 250.15700
• Monoisotopic Mass: 250.156895
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 9
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 5
• Topological Polar Surface Area: 46.5

Experimental Properties

• Color/Form: solid
• Density: 1.0589 (rough estimate)
• Melting Point: 101-105 °C (lit.)
• Boiling Point: 353.47°C (rough estimate)
• Flash Point: 133.1°C
• Refractive Index: 1.5600 (estimate)
• PSA: 46.53000
• LogP: 4.12410
• Solubility: Not determined

4-N-Octyloxybenzoic Acid Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： S24/25
• TSCA：Yes

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acids
• Solvents and Organic Chemicals Organic Compounds Acids/Esters